Cas no 2586126-02-3 (2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide)

• Product Name: 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide
• CAS No: 2586126-02-3
• MF: C₁₂H₁₅ClFNO₂
• MW: 259.7044
• CID: 5077067
• Update Time: 2025-05-26

2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide

• Inchi： 1S/C12H15ClFNO2/c1-4-15(5-2)12(16)8-6-7-9(14)11(17-3)10(8)13/h6-7H,4-5H2,1-3H3
• InChI Key： VYHYLARYLBVRFO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C([H])=C([H])C=1C(N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)F)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide

Introduction to 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide (CAS No. 2586126-02-3)

2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 2586126-02-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its benzene ring substituted with various functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide consists of a benzene core substituted with a chloro group at the 2-position, a fluoro group at the 4-position, a methoxy group at the 3-position, and an N,N-diethylamide moiety. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives due to their diverse biological activities. Studies have shown that benzamides can interact with various biological targets, including enzymes and receptors, which are involved in numerous physiological processes. The presence of electron-withdrawing groups such as chlorine and fluorine, as well as electron-donating groups like methoxy, can modulate the reactivity and binding affinity of the molecule.

One of the most compelling aspects of 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide is its potential as a lead compound for developing novel therapeutic agents. Researchers have been particularly interested in its ability to modulate inflammatory pathways, which are implicated in a wide range of diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. The amide functionality in the molecule can serve as a hinge region for binding to target proteins, while the aromatic ring system provides a platform for further structural optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide with biological targets with high accuracy. These studies have revealed that the compound can bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, preliminary data suggest that it may also interact with receptors involved in pain perception and neurotransmission.

The synthesis of 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include chlorination of a precursor benzene derivative, followed by fluorination and methylation at specific positions. The introduction of the N,N-diethylamide group is typically achieved through amidation reactions, which often require catalytic agents or protective groups to prevent unwanted side reactions.

Quality control and analytical characterization are crucial steps in ensuring the identity and purity of 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm the molecular structure and assess impurity levels. These analytical methods provide detailed information about the compound's chemical environment, which is essential for understanding its biological behavior.

In vitro studies have begun to uncover the biological activity of 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide, revealing promising results in several therapeutic areas. For instance, preliminary experiments have shown that it can inhibit the production of pro-inflammatory cytokines in cell culture models, suggesting its potential utility in treating inflammatory diseases. Furthermore, its interaction with pain-related receptors has prompted investigations into its potential role in developing novel analgesics.

The future prospects for 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide are exciting, with ongoing research aimed at expanding its pharmacological profile. Structural modifications can be explored to enhance its binding affinity, selectivity, and pharmacokinetic properties. Additionally, combination studies with other bioactive compounds may reveal synergistic effects that could lead to more effective therapeutic strategies.

The development of new drugs is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. 2-Chloro-N,N-diethyl-4-fluoro-3-methoxybenzamide represents an excellent example of how fundamental research can lead to novel therapeutic opportunities. By leveraging advances in synthetic chemistry and biotechnology, researchers are poised to unlock the full potential of this compound and contribute to improving human health.